Cas no 73790-84-8 (piperidine, 1-(2,2,4-trimethyl-3-oxovaleryl)-)

• Product Name: piperidine, 1-(2,2,4-trimethyl-3-oxovaleryl)-
• CAS No: 73790-84-8
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 862426
• PubChem ID: 99355
• Update Time: 2025-04-19

piperidine, 1-(2,2,4-trimethyl-3-oxovaleryl)- Chemical and Physical Properties

Names and Identifiers

• piperidine, 1-(2,2,4-trimethyl-3-oxovaleryl)-
• 1-(3-Oxo-2,2,4-trimethylvaleryl)piperidine
• 1-(2,2,3-trimethylcyclopent-3-enyl)ethanone
• 1-(2,2,4-trimethyl-1,3-dioxopentyl)-piperidine
• 1-(3-Oxo-2,2,4-trimethylvaleryl)-piperidin
• 1-< 2.2.4-Trimethyl-3-oxo-valeryl> -piperidin
• 1-< 3-Oxo-2.2.4-trimethyl-valeryl> -piperidin
• 3-Cyclopentene-1-acetaldehyde, 2,2,3-trimethyl-, (R)-
• AC1L2GKY
• AGN-PC-0D1CNO
• CTK3H4743
• Ethanone, 1-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
• LS-3136
• SureCN2423955
• 73790-84-8
• Piperidine, 1-(3-oxo-2,2,4-trimethylvaleryl)-
• NSC220114
• 5-20-03-00113 (Beilstein Handbook Reference)
• BRN 1243249
• Piperidine,2,4-trimethyl-1,3-dioxopentyl)-
• NSC 220114
• 89337SV9XN
• 1,3-Pentanedione, 2,2,4-trimethyl-1-(1-piperidinyl)-
• Piperidine,2,4-trimethylvaleryl)-
• DTXSID00224183
• 1-(3-Oxo-2,4-trimethylvaleryl)piperidine
• 2,2,4-Trimethyl-1-(1-piperidinyl)-1,3-pentanedione
• WLN: T6NTJ AVY1&VX1&1&1
• Piperidine, 1-(2,2,4-trimethyl-1,3-dioxopentyl)-
• NSC-220114

• Inchi： 1S/C13H23NO2/c1-10(2)11(15)13(3,4)12(16)14-8-6-5-7-9-14/h10H,5-9H2,1-4H3
• InChI Key： SLTCQIMTEMTYEH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C(C(C)C)=O)N1CCCCC1

Computed Properties

• Exact Mass: 225.17299
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 2.18810